Cas no 1173424-79-7 (N-[3-(3,5-dimethylpyrazol-1-yl)propyl]-2-[methyl-[(E)-2-phenylethenyl]sulfonylamino]acetamide)

• Product Name: N-[3-(3,5-dimethylpyrazol-1-yl)propyl]-2-[methyl-[(E)-2-phenylethenyl]sulfonylamino]acetamide
• CAS No: 1173424-79-7
• MF: C₁₉H₂₆N₄O₃S
• MW: 390.499742984772
• CID: 6521804
• PubChem ID: 39757085
• Update Time: 2025-07-11

N-[3-(3,5-dimethylpyrazol-1-yl)propyl]-2-[methyl-[(E)-2-phenylethenyl]sulfonylamino]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(3,5-dimethyl-1H-pyrazol-1-yl)propyl]-2-(N-methyl-2-phenylethenesulfonamido)acetamide
• Z62757318
• N-[3-(3,5-dimethylpyrazol-1-yl)propyl]-2-[methyl-[(E)-2-phenylethenyl]sulfonylamino]acetamide
• 1173424-79-7
• EN300-26601208

• Inchi： 1S/C19H26N4O3S/c1-16-14-17(2)23(21-16)12-7-11-20-19(24)15-22(3)27(25,26)13-10-18-8-5-4-6-9-18/h4-6,8-10,13-14H,7,11-12,15H2,1-3H3,(H,20,24)/b13-10+
• InChI Key： ISVMNEIEOILXLZ-JLHYYAGUSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N(C)CC(NCCCN1C(C)=CC(C)=N1)=O)(=O)=O

Computed Properties

• Exact Mass: 390.17256188g/mol
• Monoisotopic Mass: 390.17256188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 92.7Ų

Additional information on N-[3-(3,5-dimethylpyrazol-1-yl)propyl]-2-[methyl-[(E)-2-phenylethenyl]sulfonylamino]acetamide

N-[3-(3,5-dimethylpyrazol-1-yl)propyl]-2-[methyl-[(E)-2-phenylethenyl]sulfonylamino]acetamide (CAS No. 1173424-79-7): An Overview

N-[3-(3,5-dimethylpyrazol-1-yl)propyl]-2-[methyl-[(E)-2-phenylethenyl]sulfonylamino]acetamide (CAS No. 1173424-79-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique structural features, which include a pyrazole ring, a sulfonylamino group, and an aromatic substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The pyrazole ring is a well-known pharmacophore that is widely used in the design of drugs due to its ability to modulate various biological targets. In the case of N-[3-(3,5-dimethylpyrazol-1-yl)propyl]-2-[methyl-[(E)-2-phenylethenyl]sulfonylamino]acetamide, the presence of the 3,5-dimethylpyrazol-1-yl substituent enhances its lipophilicity and improves its pharmacokinetic properties. This makes it a promising candidate for drug development, particularly in areas such as anti-inflammatory and analgesic therapies.

The sulfonylamino group is another key functional group in this compound. Sulfonyl derivatives are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The specific arrangement of the methyl and (E)-2-phenylethenyl substituents on the sulfonylamino group further enhances the compound's selectivity and potency. Recent studies have shown that compounds with similar structural motifs exhibit significant activity against various inflammatory mediators, making them potential candidates for the treatment of chronic inflammatory diseases.

One of the most notable aspects of N-[3-(3,5-dimethylpyrazol-1-yl)propyl]-2-[methyl-[(E)-2-phenylethenyl]sulfonylamino]acetamide is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These cytokines play a crucial role in the pathogenesis of various inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease. The ability of N-[3-(3,5-dimethylpyrazol-1-yl)propyl]-2-[methyl-[(E)-2-phenylethenyl]sulfonylamino]acetamide to modulate these cytokines suggests its potential as a therapeutic agent in these conditions.

Furthermore, preclinical studies have explored the pharmacokinetic properties of N-[3-(3,5-dimethylpyrazol-1-yl)propyl]-2-[methyl-[(E)-2-phenylethenyl]sulfonylamino]acetamide. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it an attractive candidate for further clinical development. Additionally, the compound's stability under physiological conditions ensures that it remains active in vivo for an extended period.

In addition to its anti-inflammatory properties, N-[3-(3,5-dimethylpyrazol-1-yl)propyl]-2-[methyl-[(E)-2-phenylethenyl]sulfonylamino]acetamide has shown promise in other therapeutic areas. For instance, preliminary studies have indicated that it may have antitumor activity against certain types of cancer cells. The mechanism by which it exerts this effect is not yet fully understood but is believed to involve the inhibition of cell proliferation and induction of apoptosis. These findings open up new avenues for exploring its potential as an anticancer agent.

The development of N-[3-(3,5-dimethylpyrazol-1-yl)propyl]-2-[methyl-[(E)-2-phenylethenyl]sulfonylamino]acetamide as a therapeutic agent is still in its early stages. However, ongoing research continues to uncover new insights into its biological activities and mechanisms of action. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize its structure and improve its efficacy and safety profile.

In conclusion, N-[3-(3,5-dimethylpyrazol-1-yl)propyl]-2-[methyl-[(E)-2-phenylethenyl]sulfonylamino]acetamide (CAS No. 1173424-79-7) represents a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation in both preclinical and clinical settings. As research in this area progresses, it is likely that this compound will play a significant role in the development of new treatments for various diseases.